298197-04-3

2-(2-Propylpyridin-4-yl)-4-(p-tolyl)thiazole hydrobromide

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• CAS RN:
• 298197-04-3

• Formula:
• C18H19BrN2S

• InChI:
• InChI=1S/C18H18N2S.BrH/c1-3-4-16-11-15(9-10-19-16)18-20-17(12-21-18)14-7-5-13(2)6-8-14;/h5-12H,3-4H2,1-2H3;1H

• InChIKey:
• RJCFNQZVFUMORB-UHFFFAOYSA-N

• Sterol regulatory element binding proteins (SREBPs) are transcription factors that have pivotal roles in lipogenesis and fat metabolism. The activation of SREBPs requires escort to the Golgi by SREBP cleavage-activating protein (SCAP) followed by proteolytic release of SREBP from the Golgi. Fatostatin is an inhibitor of SREBP activation, preventing SCAP-mediated escort of either SREBP-1 or SREBP-2 to the Golgi (IC50 = 5.6 µM). This blocks constitutive SREBP-mediated gene expression in the human prostate cancer cell line DU145.3 Fatostatin prevents insulin-induced adipogenesis of 3T3-L1 cells as well as growth induced by insulin-like growth factor 1 in DU145 cells (IC50 = 0.1 µM). Through its actions on SCAP/SREBP-1, it inhibits high glucose-induced upregulation of TGF-β in primary rat mesangial cells. This compound also alters lipid metabolism in vivo, reducing hepatic fat...

2-(2-Propylpyridin-4-yl)-4-(p-tolyl)thiazole hydrobromide

• CAS RN:
• 125256-00-0; 298197-04-3

• Formula:
• C18H19BrN2S

• InChI:
• InChI=1S/C18H18N2S.BrH/c1-3-4-16-11-15(9-10-19-16)18-20-17(12-21-18)14-7-5-13(2)6-8-14;/h5-12H,3-4H2,1-2H3;1H

• InChIKey:
• RJCFNQZVFUMORB-UHFFFAOYSA-N

• 2-(2-Propylpyridin-4-yl)-4-(p-tolyl)thiazole hydrobromide is a useful research compound. Its molecular formula is C18H19BrN2S and its molecular weight is 375.33. The purity is usually 95%.